Cas no 17040-79-8 (Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-)
17040-79-8 structure
Product Name:Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-
CAS No:17040-79-8
MF:C18H15N3O3S
MW:353.395002603531
CID:122057
PubChem ID:11134
Update Time:2025-04-18
Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-
- 4-((4-(Anilino)phenyl)azo)benzenesulphonic acid
- 4-[[4-(anilino)phenyl]azo]benzenesulphonic acid
- 4-{(E)-[4-(phenylamino)phenyl]diazenyl}benzenesulfonic acid
- Benzenesulfonic acid, 4-((4-(phenylamino)phenyl)azo)-
- Benzenesulfonic acid, 4-(2-(4-(phenylamino)phenyl)diazenyl)-
- Einecs 241-110-0
- 554-73-4 (Mono-hydrochloride salt)
- 4-(4-anilinophenylazo)benzenesulfonic acid
- 4-(4-ANILINOPHENYLAZO)BENEZENESULFONIC ACID
- 4-[[4-(Phenylamino)phenyl]azo]benzenesulfonic acid
- 4-(4'-anilinophenylazo)benzenesulphonic acid
- 4-((4-ANILINOPHENYL)DIAZENYL)BENZENE-1-SULFONIC ACID
- DTXSID801043635
- Benzenesulfonic acid, 4-[[4-(phenylamino)phenyl]azo]-
- 4-[(E)-(4-Anilinophenyl)diazenyl]benzenesulfonic acid
- AKOS024389702
- NS00025584
- 9E2CEF6UXR
- DTXSID6066151
- UNII-9E2CEF6UXR
- SCHEMBL460751
- 4-(4-ANILINOPHENYLAZO)BENZENESULFONICACI D
- 4-[(4-Anilinophenyl)diazenyl]benzene-1-sulfonic acid
- 17040-79-8
- 4-[(4-anilinophenyl)diazenyl]benzenesulfonic acid
- 1071758-89-8
-
- Inchi: 1S/C18H15N3O3S/c22-25(23,24)18-12-10-17(11-13-18)21-20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14/h1-13,19H,(H,22,23,24)/b21-20+
- InChI Key: LXEMVZAXEIKMOU-QZQOTICOSA-N
- SMILES: S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC1C=CC=CC=1)(=O)(=O)O
Computed Properties
- Exact Mass: 353.08355
- Monoisotopic Mass: 375.065357
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 530
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102
- XLogP3: 4
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.647
- PSA: 91.12
Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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